molecular formula C7H9BO5S B8306990 3-(Methylsulfonyloxy)phenylboronic acid

3-(Methylsulfonyloxy)phenylboronic acid

Cat. No. B8306990
M. Wt: 216.02 g/mol
InChI Key: YPTSULVFDYITAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Methylsulfonyloxy)phenylboronic acid is a useful research compound. Its molecular formula is C7H9BO5S and its molecular weight is 216.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Methylsulfonyloxy)phenylboronic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Methylsulfonyloxy)phenylboronic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(Methylsulfonyloxy)phenylboronic acid

Molecular Formula

C7H9BO5S

Molecular Weight

216.02 g/mol

IUPAC Name

(3-methylsulfonyloxyphenyl)boronic acid

InChI

InChI=1S/C7H9BO5S/c1-14(11,12)13-7-4-2-3-6(5-7)8(9)10/h2-5,9-10H,1H3

InChI Key

YPTSULVFDYITAQ-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=CC=C1)OS(=O)(=O)C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-hydroxyphenylboronic acid (10 g) stirred in pyridine (40 mL) at 0° C. was added methanesulfonyl chloride (8 mL). The reaction mixture was stirred for 1 h at room temperature and then water and ethyl acetate was added. The organic layer was separated and the aqueous layer was extracted with ethyl acetate. The combined organic layers were washed with dilute HCl washed with brine, dried over magnesium sulfate. The resulting solid was recrystallizated from petroleum ether and ethyl acetate to give the sub-titled compound (12 g).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.